Cas no 1806166-18-6 (6-Nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-sulfonyl chloride)

• Product Name: 6-Nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-sulfonyl chloride
• CAS No: 1806166-18-6
• MF: C₇HClF₆N₂O₅S
• MW: 374.601660490036
• CID: 4843815
• Update Time: 2025-10-28

6-Nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-sulfonyl chloride

• Inchi： 1S/C7HClF6N2O5S/c8-22(19,20)5-4(21-7(12,13)14)2(6(9,10)11)1-3(15-5)16(17)18/h1H
• InChI Key： KSGMCEDCKIVZDF-UHFFFAOYSA-N
• SMILES： ClS(C1C(=C(C(F)(F)F)C=C([N+](=O)[O-])N=1)OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 526
• XLogP3: 3.4
• Topological Polar Surface Area: 111

Additional information on 6-Nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-sulfonyl chloride

6-Nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-sulfonyl Chloride: A Comprehensive Overview

The compound 6-Nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-sulfonyl Chloride (CAS No. 1806166-18-6) is a highly specialized chemical entity with significant applications in various fields, particularly in pharmaceuticals and agrochemicals. This compound is characterized by its complex structure, which includes a pyridine ring substituted with nitro, trifluoromethoxy, trifluoromethyl, and sulfonyl chloride groups. The presence of these substituents imparts unique chemical properties, making it a valuable intermediate in the synthesis of advanced materials and bioactive compounds.

Recent studies have highlighted the importance of sulfonyl chloride groups in enhancing the bioavailability and stability of pharmaceutical compounds. The sulfonyl chloride group in this compound serves as a reactive site for further functionalization, enabling the creation of derivatives with tailored pharmacokinetic profiles. For instance, researchers have explored the use of this compound as a precursor for developing novel kinase inhibitors, which are critical in anticancer drug discovery.

The trifluoromethoxy and trifluoromethyl substituents on the pyridine ring contribute significantly to the compound's electronic properties and lipophilicity. These groups are known to enhance the molecule's ability to penetrate biological membranes, making it an attractive candidate for drug delivery systems. Moreover, the nitro group at position 6 introduces additional electron-withdrawing effects, further modulating the compound's reactivity and selectivity in various chemical reactions.

From a synthetic perspective, the preparation of 6-Nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-sulfonyl Chloride involves a series of carefully optimized steps, including nucleophilic aromatic substitution and sulfonation reactions. The synthesis process requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient pathways for synthesizing such complex molecules, reducing production costs and environmental impact.

In terms of applications, this compound has garnered attention in the development of herbicides and insecticides due to its ability to inhibit key enzymes in pest metabolism. Field trials have demonstrated its efficacy in controlling agricultural pests without adverse effects on non-target species, making it a promising candidate for sustainable agriculture practices.

Furthermore, the compound's role as an intermediate in material science has been explored in recent studies. Its ability to form stable covalent bonds with other organic molecules makes it ideal for synthesizing advanced polymers and coatings with enhanced thermal and mechanical properties.

In conclusion, 6-Nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-sulfonyl Chloride (CAS No. 1806166-18-6) stands as a versatile building block in modern chemistry. Its unique structure and reactivity make it indispensable in drug discovery, agrochemical development, and materials science. As research continues to uncover new applications for this compound, its significance in advancing technological and medical frontiers will undoubtedly grow.